Cas no 1177310-40-5 (N-[4-(1-aminoethyl)phenyl]methanesulfonamide hydrochloride)

• Product Name: N-[4-(1-aminoethyl)phenyl]methanesulfonamide hydrochloride
• CAS No: 1177310-40-5
• MF: C₉H₁₅ClN₂O₂S
• MW: 250.745599985123
• CID: 5186700
• Update Time: 2025-06-15

N-[4-(1-aminoethyl)phenyl]methanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[4-(1-aminoethyl)phenyl]methanesulfonamide hydrochloride
• n-(4-(1-Aminoethyl)phenyl)methanesulfonamide hydrochloride
• N-[4-(1-aminoethyl)phenyl]methanesulfonamidehydrochloride
• Methanesulfonamide, N-[4-(1-aminoethyl)phenyl]-, hydrochloride (1:1)

• Inchi： 1S/C9H14N2O2S.ClH/c1-7(10)8-3-5-9(6-4-8)11-14(2,12)13;/h3-7,11H,10H2,1-2H3;1H
• InChI Key： WXRQCKCKZIDENR-UHFFFAOYSA-N
• SMILES： Cl.S(C)(NC1C=CC(=CC=1)C(C)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Topological Polar Surface Area: 80.6

Additional information on N-[4-(1-aminoethyl)phenyl]methanesulfonamide hydrochloride

N-[4-(1-aminoethyl)phenyl]methanesulfonamide hydrochloride (CAS No. 1177310-40-5): A Comprehensive Overview

N-[4-(1-aminoethyl)phenyl]methanesulfonamide hydrochloride (CAS No. 1177310-40-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound, also known as methanesulfonanilide hydrochloride, is a derivative of aniline and methanesulfonic acid, and its structure includes an aminoethyl group attached to a phenyl ring. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The chemical structure of N-[4-(1-aminoethyl)phenyl]methanesulfonamide hydrochloride is characterized by a central phenyl ring with an aminoethyl substituent at the para position. The methanesulfonamide group is attached to the nitrogen atom of the aminoethyl group, forming a stable and reactive molecule. This unique structure confers the compound with several desirable properties, including high solubility in water and organic solvents, as well as good bioavailability.

Recent studies have explored the pharmacological properties of N-[4-(1-aminoethyl)phenyl]methanesulfonamide hydrochloride in various biological systems. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of several inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-[4-(1-aminoethyl)phenyl]methanesulfonamide hydrochloride has been investigated for its neuroprotective effects. Preclinical studies have demonstrated that it can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the modulation of oxidative stress and the inhibition of apoptosis, which are critical factors in neuronal cell death.

The safety profile of N-[4-(1-aminoethyl)phenyl]methanesulfonamide hydrochloride has also been evaluated in preclinical studies. Toxicity assessments have shown that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In terms of drug development, N-[4-(1-aminoethyl)phenyl]methanesulfonamide hydrochloride has shown promise as a lead compound for the design of new therapeutic agents. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological properties, such as potency, selectivity, and pharmacokinetics. This makes it an attractive starting point for medicinal chemists aiming to develop more effective treatments for inflammatory and neurodegenerative diseases.

The synthesis of N-[4-(1-aminoethyl)phenyl]methanesulfonamide hydrochloride typically involves several steps, including the formation of the aminoethyl-substituted aniline intermediate and subsequent reaction with methanesulfonyl chloride followed by neutralization with hydrochloric acid to form the final hydrochloride salt. The synthetic route is well-documented in the literature and can be adapted to large-scale production processes.

In conclusion, N-[4-(1-aminoethyl)phenyl]methanesulfonamide hydrochloride (CAS No. 1177310-40-5) is a versatile compound with significant potential in the pharmaceutical industry. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the treatment of various diseases.